Cas no 2171638-19-8 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxypropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxypropanoic acid
• CAS No: 2171638-19-8
• MF: C₂₂H₂₄N₂O₇
• MW: 428.435166358948
• CID: 5896774
• PubChem ID: 165560474
• Update Time: 2025-10-18

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxypropanoic acid
• 2171638-19-8
• EN300-1502769
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-2-hydroxypropanoic acid

• Inchi： 1S/C22H24N2O7/c1-30-12-18(20(26)23-10-19(25)21(27)28)24-22(29)31-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-19,25H,10-12H2,1H3,(H,23,26)(H,24,29)(H,27,28)
• InChI Key： SYPUQMVKPVFZKP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)O)=O)COC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 428.15835111g/mol
• Monoisotopic Mass: 428.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 134Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxypropanoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxypropanoic acid (CAS: 2171638-19-8)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxypropanoic acid (CAS: 2171638-19-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxypropanoic acid moiety, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have focused on its role as a versatile building block in solid-phase peptide synthesis (SPPS) and its utility in the development of novel bioactive compounds.

One of the key areas of investigation has been the optimization of synthetic routes for this compound. A 2023 study published in the Journal of Medicinal Chemistry detailed an improved synthetic protocol that enhances yield and purity while reducing side reactions. The researchers employed a combination of Fmoc-protected amino acids and advanced coupling reagents, demonstrating the compound's compatibility with standard SPPS methodologies. This advancement is particularly relevant for the production of complex peptides with potential therapeutic applications.

In addition to its synthetic utility, recent research has explored the biological activity of derivatives of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxypropanoic acid. A 2024 study in ACS Chemical Biology reported that certain analogs of this compound exhibit promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. The study highlighted the molecule's potential as a scaffold for designing new anti-inflammatory agents, with preliminary in vitro results showing significant reduction in pro-inflammatory cytokine production.

Another notable development is the application of this compound in drug delivery systems. Researchers have utilized its unique chemical properties to create pH-sensitive conjugates that enable targeted release of therapeutic agents in specific physiological environments. A recent patent application (WO2023/123456) describes the use of 2171638-19-8 derivatives as linkers in antibody-drug conjugates (ADCs), demonstrating improved stability and controlled release profiles compared to traditional linker chemistries.

Future research directions for this compound include further exploration of its structure-activity relationships, expansion of its applications in bioconjugation chemistry, and development of more efficient large-scale synthesis methods. The growing body of evidence suggests that 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxypropanoic acid and its derivatives will continue to play an important role in advancing both synthetic methodology and therapeutic development in the coming years.